tert-Butyl 1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl spiro[1H-furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C16H22N2O3/c1-15(2,3)21-14(19)18-8-5-16(6-9-18)13-10-17-7-4-12(13)11-20-16/h4,7,10H,5-6,8-9,11H2,1-3H3
• InChI Key: RNNLQHIFBWTAMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C3=C(CO2)C=CN=C3
• Molecular Formula: C16H22N2O3
• DSSTOX Substance ID: DTXSID40739206
• Molecular Weight: 290.36 g/mol
• CAS No.: 1017599-05-1

Description

“tert-Butyl 1H-spiro[furo[3,4-c]pyridine-3,4’-piperidine]-1’-carboxylate” is a chemical compound with the molecular formula C16H22N2O3 and a molecular weight of 290.36. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: CC©©OC(=O)N1CCC2(CC1)C3=C(CO2)C=CN=C3. This indicates that the compound contains a spiro[furo[3,4-c]pyridine-3,4’-piperidine] core, with a tert-butyl carboxylate group attached.

Physical And Chemical Properties Analysis

This compound is typically stored in a sealed container in a dry environment at 2-8°C. Unfortunately, other physical and chemical properties such as boiling point, density, and solubility were not found in the available data.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors

A study by Huard et al. (2012) reported the synthesis of spiropiperidine lactam-based acetyl-CoA carboxylase inhibitors, utilizing tert-butyl pyrazolospirolactam core synthesized from ethyl 3-amino-1H-pyrazole-4-carboxylate. This streamlined synthesis highlights its potential in the development of novel inhibitors for treating metabolic diseases (Huard et al., 2012).

Antihypertensive Activity

Clark et al. (1983) explored the antihypertensive activity of 4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones, demonstrating the potential of spirocyclic compounds in the management of hypertension (Clark et al., 1983).

Organic Synthesis and Chemical Transformations

Convenient Synthetic Route to Spiro Compounds

Freund and Mederski (2000) described an efficient synthesis method for spiro[indole-3,4′-piperidin]-2-ones, showcasing the versatility of spiro compounds in organic synthesis and their potential applications in creating complex molecular architectures (Freund & Mederski, 2000).

Synthesis of Biologically Active Compounds

Kong et al. (2016) reported on the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in the synthesis of crizotinib, a drug used in cancer therapy. This study illustrates the role of spirocyclic intermediates in the synthesis of clinically relevant molecules (Kong et al., 2016).

Material Science and Photoluminescence

Fluorescent Solid-State Asymmetric Spirosilabifluorene Derivatives

Lee et al. (2005) synthesized a series of asymmetrically aryl-substituted spiro-silabifluorene derivatives, demonstrating significant bathochromic shifts and intense violet-blue emission in solid-state films. This research highlights the potential of spiro compounds in the development of advanced materials for optoelectronic applications (Lee et al., 2005).